Cas no 15540-81-5 (1-Bromo-2,5-dimethyl-4-nitro-benzene)

1-Bromo-2,5-dimethyl-4-nitro-benzene is a halogenated aromatic compound featuring a bromo substituent at the 1-position, methyl groups at the 2- and 5-positions, and a nitro group at the 4-position. This structure imparts reactivity suitable for further functionalization, making it valuable in synthetic organic chemistry, particularly in electrophilic substitution and cross-coupling reactions. The electron-withdrawing nitro group enhances the compound's utility in nucleophilic aromatic substitution, while the bromo group serves as a versatile handle for metal-catalyzed transformations. Its crystalline solid form and defined melting point ensure consistent handling and purity, facilitating precise applications in pharmaceutical intermediates, agrochemicals, and material science research.

1-Bromo-2,5-dimethyl-4-nitro-benzene structure

15540-81-5 structure

Product Name:1-Bromo-2,5-dimethyl-4-nitro-benzene

CAS No:15540-81-5

MF:C₈H₈BrNO₂

MW:230.058621406555

MDL:MFCD01463298

CID:1092325

Update Time:2025-06-08

1-Bromo-2,5-dimethyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2,5-dimethyl-4-nitrobenzene
- 4-Bromo-2,5-dimethylnitrobenzene
- Benzene, 1-bromo-2,5-dimethyl-4-nitro-
- 1-BROMO-2,5-DIMETHYL-4-NITRO-BENZENE
- 2-nitro-5-bromo-p-xylene
- 2-bromo-5-nitro-p-xylene
- LGWQRRHGAQXGGS-UHFFFAOYSA-N
- 9765AH
- SBB097529
- 4-bromo-2,5-dimethyl-1-nitrobenzene
- AK146781
- SY025905
- 1-Bromo-2,5-dimethyl-4-nitro-benzene
- MDL： MFCD01463298
- Inchi： 1S/C8H8BrNO2/c1-5-4-8(10(11)12)6(2)3-7(5)9/h3-4H,1-2H3
- InChI Key： LGWQRRHGAQXGGS-UHFFFAOYSA-N
- SMILES： BrC1=CC(C)=C(C=C1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 228.97384
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 180
XLogP3: 3.2
Topological Polar Surface Area: 45.8

Experimental Properties

Boiling Point: 288.8±35.0°C at 760 mmHg
PSA: 43.14

1-Bromo-2,5-dimethyl-4-nitro-benzene Security Information

Hazard Statement： H302-H315-H319-H335

1-Bromo-2,5-dimethyl-4-nitro-benzene Pricemore >>

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